N-(3,5-dimethylphenyl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide

• IUPAC Name: N-(3,5-dimethylphenyl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C21H26N2O4S/c1-15-12-16(2)14-18(13-15)22-21(24)17-8-10-23(11-9-17)28(25,26)20-6-4-19(27-3)5-7-20/h4-7,12-14,17H,8-11H2,1-3H3,(H,22,24)
• InChI Key: PSRCPCUBDUTXTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

N-(3,5-dimethylphenyl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide, also known as SNC80, is a selective agonist of the delta opioid receptor. It has been studied extensively for its potential use in pain management and treatment of drug addiction.

Scientific Research Applications

Electrochromic Materials and Polymer Synthesis

• Research has led to the synthesis of novel polyamides with inherent viscosities and good solubility in organic solvents, showing promise for creating flexible polymer films with significant thermal stability and electrochromic properties. These materials could be pivotal in developing new technologies for displays and smart windows (Liou & Chang, 2008).

Antitumor Activity

• A series of compounds related to "N-(3,5-dimethylphenyl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide" have been synthesized and evaluated for their antitumor activities. These studies are crucial in the ongoing search for more effective cancer treatments. One notable compound demonstrated significant activity against HepG2 and MCF-7 cell lines, showcasing the potential for new cancer therapies (Fahim & Shalaby, 2019).

Antimicrobial Activity

• Novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, including compounds structurally related to "N-(3,5-dimethylphenyl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide," have shown promising anti-inflammatory and analgesic properties. Their evaluation as COX-1/COX-2 inhibitors indicates significant potential for developing new anti-inflammatory drugs with improved efficacy and reduced side effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Computational Analysis in Toxicological Evaluation

• Computational QSAR analysis has been used to evaluate the toxicological profile of a series of compounds related to "N-(3,5-dimethylphenyl)-1-(4-methoxyphenyl)sulfonylpiperidine-4-carboxamide," demonstrating a method for predicting the potential toxicity of new anti-tuberculosis compounds. This approach can significantly accelerate the development of safer and more effective drugs (Coleman, Tims, & Rathbone, 2003).